D-myo-Inositol-1,4-diphosphate (sodium salt)
Overview
Description
D-myo-Inositol-1,4-phosphate (Ins(1,4)P2) is a member of the inositol phosphate (InsP) molecular family that play critical roles as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-diphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,4)P2 can be dephosphorylated to Ins(4)P by inositol polyphosphate 1-phosphatase and further dephosphorylated to inositol by inositol monophosphatase.
Scientific Research Applications
Inhibition of Iron-Gall-Ink Corrosion
- D-myo-Inositol phosphates, including D-myo-Inositol-1,4-diphosphate, have been shown to prevent iron-gall-ink decay in cellulose items, similar to the effect of phytic acid dodecasodium salt (Šala, Kolar, Strlič, & Kočevar, 2006).
Inositol Polyphosphates in Soil Formation
- The reaction of myo-inositol with sodium trimetaphosphate, a potential pathway for the formation of inositol polyphosphates in soil, highlights its significance in soil chemistry and ecology (Cosgrove, 1972).
Plant Physiology and Salt Tolerance
- In salt-stressed plants, sodium uptake and transport are linked to myo-inositol and its derivatives, indicating a crucial role in plant stress responses and potentially in agricultural applications (Nelson, Koukoumanos, & Bohnert, 1999).
Synthesis of Glycoconjugates
- Myo-inositol derivatives, including D-myo-Inositol-1,4-diphosphate, are utilized in the synthesis of glycoconjugates, significant for their roles in microbiological and parasitological research (Cottaz, Brimacombe, & Ferguson, 1993).
Prevention of Dystrophic Calcifications
- Myo-inositol hexaphosphate, which is structurally related to D-myo-Inositol-1,4-diphosphate, has been found to inhibit the development of dystrophic calcifications in soft tissues, suggesting potential therapeutic applications (Grases, Perelló, Prieto, Simonet, & Torres, 2004).
Biosynthesis in Hyperthermophilic Archaea
- The biosynthesis of di-myo-inositol-1,1′-phosphate, a derivative of myo-inositol phosphates, in hyperthermophilic archaea, provides insights into the metabolic pathways and stress responses in extreme environments (Chen, Spiliotis, & Roberts, 1998).
Inositol Phosphate Metabolism
- Research on the metabolism and structural characterization of inositol phosphates, including D-myo-Inositol-1,4-diphosphate, sheds light on their roles in cellular signaling and metabolism (Stephens et al., 1993).
properties
Molecular Formula |
C6H12O12P2 · 2Na |
|---|---|
Molecular Weight |
384.1 |
InChI |
InChI=1S/C6H14O12P2.2Na/c7-1-2(8)6(18-20(14,15)16)4(10)3(9)5(1)17-19(11,12)13;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1-,2-,3-,4+,5?,6?;;/m1../s1 |
InChI Key |
GQVYXJQXEYSQRK-RBSDIOAGSA-L |
SMILES |
O[C@H]1[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](O)[C@@H](OP([O-])(O)=O)[C@@H]1O.[Na+].[Na+] |
synonyms |
Ins(1,4)-P2 (sodium salt); 1,4-IP2 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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